Cas no 127757-32-8 (Aureobasidin K (9CI))

• Product Name: Aureobasidin K (9CI)
• CAS No: 127757-32-8
• MF: C₅₉H₉₀N₈O₁₀
• MW: 1071.39351606369
• CID: 176108
• Update Time: 2024-03-01

Aureobasidin K (9CI) Chemical and Physical Properties

Names and Identifiers

• Aureobasidin K (9CI)
• 1H,15H-Pyrrolo[1,2-m][1,4,7,10,13,16,19,22,25]oxaoctaazacycloheptacosine,cyclic peptide deriv.
• Antibiotic R 106Xa
• AureobasidinA,1-[N-(2-hydroxy-3-methyl-1-oxobutyl)-N-methyl-L-valine]-8-(N-methyl-L-valine)-,(R)-
• Cyclo[L-alloisoleucyl-N-methyl-L-valyl-L-leucyl-N-methyl-L-valyl-(2R)-2-hydroxy-3-methylbutanoyl-N-methyl-L-valyl-L-phenylalanyl-N-methyl-L-phenylalanyl-L-prolyl]

• Inchi： 1S/C59H90N8O10/c1-17-39(12)46-57(74)64(14)47(35(4)5)52(69)60-42(31-34(2)3)55(72)66(16)49(37(8)9)59(76)77-50(38(10)11)58(75)65(15)48(36(6)7)53(70)61-43(32-40-25-20-18-21-26-40)54(71)63(13)45(33-41-27-22-19-23-28-41)56(73)67-30-24-29-44(67)51(68)62-46/h18-23,25-28,34-39,42-50H,17,24,29-33H2,1-16H3,(H,60,69)(H,61,70)(H,62,68)
• InChI Key： QXCOAWCHMCEXCZ-UHFFFAOYSA-N
• SMILES： CCC(C1C(=O)N(C)C(C(C)C)C(=O)NC(CC(C)C)C(=O)N(C)C(C(C)C)C(=O)OC(C(C)C)C(=O)N(C)C(C(C)C)C(=O)NC(CC2C=CC=CC=2)C(=O)N(C)C(CC2C=CC=CC=2)C(=O)N2C(CCC2)C(=O)N1)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 77
• XLogP3: 6.923

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides Cyclic depsipeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclic depsipeptides